Cas no 1179596-03-2 ((2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine)

• Product name: (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine
• CAS No: 1179596-03-2
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• MDL: MFCD12803430
• CID: 5243045
• PubChem ID: 60888763

(2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• (2-Aminoethyl)({[3-(5-methylfuran-2-yl)-1H-pyrazol-4-yl]methyl})amine
• n1-((3-(5-Methylfuran-2-yl)-1h-pyrazol-4-yl)methyl)ethane-1,2-diamine
• N'-[[5-(5-Methylfuran-2-yl)-1H-pyrazol-4-yl]methyl]ethane-1,2-diamine
• (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine

• MDL： MFCD12803430
• Inchi： 1S/C11H16N4O/c1-8-2-3-10(16-8)11-9(7-14-15-11)6-13-5-4-12/h2-3,7,13H,4-6,12H2,1H3,(H,14,15)
• InChI Key： CXWSYZAZAKVYKM-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=C(C=NN1)CNCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Topological Polar Surface Area: 79.9
• XLogP3: -0.2

Additional information on (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine

Comprehensive Overview of (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1179596-03-2)

(2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1179596-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of furan and pyrazole rings, which are known for their diverse biological activities. The presence of an aminoethyl group further enhances its potential as a building block for drug discovery and material science applications.

The structural complexity of (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine makes it a valuable candidate for studying molecular interactions and bioactivity. Researchers are particularly interested in its potential as a ligand for metal coordination or as a precursor for synthesizing more complex heterocyclic compounds. Its CAS No. 1179596-03-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

In recent years, the demand for furan- and pyrazole-containing compounds has surged due to their applications in drug development and agrochemicals. The 5-methylfuran-2-yl moiety in this molecule is particularly noteworthy, as it is often associated with antimicrobial and anti-inflammatory properties. This aligns with current trends in antibiotic resistance research and the search for novel therapeutic agents.

The synthesis of (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine typically involves multi-step organic reactions, including condensation and amination processes. Its purity and stability are critical for research applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade materials.

From a commercial perspective, CAS No. 1179596-03-2 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its role in high-throughput screening and medicinal chemistry, where it serves as a scaffold for designing new molecules. The growing interest in personalized medicine and targeted therapies has further boosted its relevance in the market.

Environmental and safety considerations are also paramount when handling (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine. While not classified as hazardous, proper laboratory practices should be followed to minimize exposure. Researchers are advised to consult Safety Data Sheets (SDS) for detailed handling instructions, reflecting the broader industry focus on sustainable chemistry.

In summary, (2-aminoethyl)({3-(5-methylfuran-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1179596-03-2) represents a versatile and scientifically significant compound. Its structural features and potential applications make it a subject of ongoing research, particularly in fields like drug discovery, material science, and biochemical engineering. As the scientific community continues to explore its properties, this molecule is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.